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Get Quote

Robinin is a flavonoid glycoside (a kaempferol derivative) isolated from plants like Astragalus falcatus

Lam. The table below summarizes its basic characteristics and the associated analytical challenges based on

general principles for similar compounds.

Aspect Details & Challenges

Chemical Identity Robinin (Kaempferol-3-O-robinoside-7-O-rhamnoside) [1]. Molecular

Weight: 740.66 Da [2].

Source Aerial parts of Astragalus falcatus Lam. [1].

Reported Biological
Activities

Anti-inflammatory, antioxidant, anti-tumor effects (inhibits TLR2/PI3k-AKT
signaling) [1] [2].

| Major Analytical Challenges | 1. Low Bioavailability [1]: complicates pharmacokinetic studies. 2.

Extraction & Isolation: Achieving high purity from complex plant matrices. 3. Characterization:

Accurately identifying and quantifying robinin in biological samples or herbal drug preparations. |

Suggested Experimental Protocols & Techniques

While specific protocols for robinin are not detailed in the search results, the following general

methodologies are applicable based on common practices for flavonoid analysis.
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Extraction and Isolation from *Astragalus falcatus* [1]:

Maceration: Use 70% ethanol as the solvent with a raw material-to-solvent ratio of 1:10 (w/v).
Concentration: Dry the combined extracts under low pressure (100–140 mm Hg) at 70–80 °C.

Purification: Treat the aqueous residue with chloroform to remove lipophilic compounds.
Robinin can be crystallized from the aqueous phase by adding a small volume of chloroform.

Recrystallization: Further purify the technical product by recrystallization from 45% ethanol.

Spectrophotometric Analysis for Flavonoid Content [1]:

Sample Preparation: Prepare a stock solution (e.g., 0.2% robinin in 70% ethanol) and dilute

to a working solution.
Reaction: Mix the work solution with an equal volume of 0.5% AlCl3 solution.

Incubation and Measurement: Let the mixture stand for 10 minutes at room temperature, then
measure the absorbance at 390 nm against a blank.

Quantification: Calculate the concentration by comparing the absorbance to a standard curve
prepared from a robinin standard of known high purity (e.g., ≥95%).

Investigating Anti-Tumor Mechanisms (e.g., in Pancreatic Cancer Cells) [2]:

Cell Proliferation Assay: Use the CCK-8 assay. Treat cells (e.g., Mia-PACA2, PANC-1) with
various concentrations of robinin (e.g., 500 nM to 10 µM) for 24-72 hours.

Cell Migration Assay: Perform a wound healing (scratch) assay. Image the scratch area at 0
hours and after 24 hours of treatment with robinin.

Gene and Protein Expression Analysis:
Use qRT-PCR to detect changes in the mRNA levels of target genes (e.g., TLR2, α-SMA,

Snail, IL-6, TNF-α).
Use Western blot analysis to confirm changes in the expression of corresponding

proteins (e.g., TLR2, p-AKT) and key players in signaling pathways.

Visualizing the Anti-Tumor Mechanism of Robinin

The following diagram illustrates the signaling pathway through which robinin exerts its reported anti-tumor

effects in pancreatic cancer cells, as described in the literature [2].
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Robinin Inhibits Pancreatic Cancer Progression
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caption: Proposed signaling pathway for robinin's anti-tumor effects via TLR2/PI3k-AKT inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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